Cas no 19393-45-4 (dimethyl (2E)-2-chlorobut-2-enedioate)

dimethyl (2E)-2-chlorobut-2-enedioate structure
19393-45-4 structure
Product Name:dimethyl (2E)-2-chlorobut-2-enedioate
CAS No:19393-45-4
MF:C6H7ClO4
MW:178.570381402969
CID:1386570
PubChem ID:6433737
Update Time:2025-04-20

dimethyl (2E)-2-chlorobut-2-enedioate Chemical and Physical Properties

Names and Identifiers

    • dimethyl (2E)-2-chlorobut-2-enedioate
    • 2-butenedioic acid, 2-chloro-, dimethyl ester, (2E)-
    • 2-Chloro-2-butenedioic acid dimethyl ester
    • dimethyl (E)-2-chlorobut-2-enedioate
    • TL-407
    • Maleate, chloro-, dimethyl
    • chloro-maleic acid dimethyl ester
    • SCHEMBL4254467
    • DTXSID101031251
    • 3-02-00-01928 (Beilstein Handbook Reference)
    • TL 407
    • 19393-45-4
    • BRN 1724083
    • MALEIC ACID, CHLORO-, DIMETHYL ESTER
    • Dimethyl chloromaleate
    • Chloromaleic acid dimethyl ester
    • Inchi: 1S/C6H7ClO4/c1-10-5(8)3-4(7)6(9)11-2/h3H,1-2H3/b4-3+
    • InChI Key: VYXGXXYXSAMWBM-ONEGZZNKSA-N
    • SMILES: Cl/C(/C(=O)OC)=C/C(=O)OC

Computed Properties

  • Exact Mass: 178.0032864g/mol
  • Monoisotopic Mass: 178.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.2899
  • Boiling Point: 254.34°C (rough estimate)
  • Refractive Index: 1.4720 (estimate)
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